Cas no 437-50-3 (Gentisin)
Gentisin structure
Product Name:Gentisin
CAS No:437-50-3
MF:C14H10O5
MW:258.226204395294
MDL:MFCD00075947
CID:329420
PubChem ID:5281636
Update Time:2025-04-19
Gentisin Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one,1,7-dihydroxy-3-methoxy-
- 1,7-dihydroxy-3-methoxyxanthen-9-one
- 1,7-dihydroxy-3-methoxy-9H-xanthen-9-one
- 1,7-Dihydroxy-3-methoxy-xanthen-9-on
- 1,7-dihydroxy-3-methoxy-xanthen-9-one
- 1,7-Dihydroxy-3-methoxy-xanthon
- 1,7-Dihydroxy-3-methoxyxanthone
- EINECS 207-114-1
- GENTIANIC ACID
- Gentianin
- Gentisine
- Xanthen-9-one,1,7-dihydroxy-3-methoxy
- Gentisin
- 9H-Xanthen-9-one, 1,7-dihydroxy-3-methoxy-
- 4,7-Dihydroxy-2-methoxyxanthone
- K57MOP2HM0
- Xanthen-9-one, 1,7-dihydroxy-3-methoxy-
- Gentianin?
- BCP17139
- M
- A
- CHEMBL3093478
- CHEBI:5324
- GENTISIN [MI]
- UNII-K57MOP2HM0
- FT-0757753
- Gentiin
- SCHEMBL996402
- CCRIS 3151
- NS00031362
- BRN 0384788
- Q27106720
- 1,7-Dihydroxy-3-methoxyxanthone; 1,7-Dihydroxy-3-methoxyxanthen-9-one
- MFCD00075947
- DTXSID20195907
- A1-01883
- CS-0032629
- DTXCID20118398
- MS-23634
- 437-50-3
- AKOS024258078
- HY-N4279
- 1,7-dihydroxy-3-methoxyanthone
- ConMedNP.1630
- XOXYHGOIRWABTC-UHFFFAOYSA-N
- A11259
- DA-63740
- BDBM50611835
-
- MDL： MFCD00075947
- Inchi： 1S/C14H10O5/c1-18-8-5-10(16)13-12(6-8)19-11-3-2-7(15)4-9(11)14(13)17/h2-6,15-16H,1H3
- InChI Key： XOXYHGOIRWABTC-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)OC)O)=O)O
- BRN： 0384788
Computed Properties
- Exact Mass: 258.05300
- Monoisotopic Mass: 258.05282342 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
- Molecular Weight: 258.23
- XLogP3: 2.8
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.480±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 297-299 °C (decomposition)
- Boiling Point: 361.48°C (rough estimate)
- Flash Point: 205.2±23.6 °C
- Refractive Index: 1.4825 (estimate)
- Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
- PSA: 79.90000
- LogP: 2.36600
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Gentisin Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Gentisin Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Gentisin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4279-1mg |
Gentisin |
437-50-3 | 98.88% | 1mg |
￥1300 | 2025-04-16 | |
| MedChemExpress | HY-N4279-5mg |
Gentisin |
437-50-3 | ≥98.0% | 5mg |
￥15500 | 2023-08-31 | |
| abcr | AB494585- |
Gentisin; . |
437-50-3 | €591.10 | 2023-04-19 | |||
| Chengdu Biopurify Phytochemicals Ltd | BP3164-5mg |
Gentisin |
437-50-3 | 98% | 5mg |
$490 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1683-1 mg |
Gentisin |
437-50-3 | 1mg |
￥4557.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1683-5 mg |
Gentisin |
437-50-3 | 5mg |
￥13917.00 | 2022-04-26 | ||
| ChemScence | CS-0032629-1mg |
Gentisin |
437-50-3 | ≥98.0% | 1mg |
$510.0 | 2022-04-27 | |
| ChemScence | CS-0032629-5mg |
Gentisin |
437-50-3 | ≥98.0% | 5mg |
$1550.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G56530-5 mg |
9H-Xanthen-9-one,1,7-dihydroxy-3-methoxy- |
437-50-3 | 5mg |
¥1920.0 | 2021-09-09 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3164-5mg |
Gentisin |
437-50-3 | 98% | 5mg |
$490 | 2023-09-19 |
Gentisin Related Literature
-
B. Jackson,H. D. Locksley,F. Scheinmann J. Chem. Soc. C 1969 2201
-
J. E. Atkinson,P. Gupta,J. R. Lewis Chem. Commun. (London) 1968 1386
-
3. CCLIX.—The constitution of gentisinJunzo Shinoda J. Chem. Soc. 1927 1983
-
4. LXIX.—Azobenzene derivatives of some natural yellow colouring matters : apigenin, chrysin, morin, euxanthone, and gentisinArthur George Perkin J. Chem. Soc. Trans. 1898 73 666
-
5. Biogenesis of xanthones in Gentiana luteaPadma Gupta,John R. Lewis J. Chem. Soc. C 1971 629
437-50-3 (Gentisin) Related Products
- 106738-02-7(9H-Xanthen-9-one, 1,8-dihydroxy-3-methyl-)
- 61234-52-4(9H-Xanthen-9-one, 3,7-dimethoxy-2-methyl-)
- 61234-50-2(9H-Xanthen-9-one, 2,6-dimethoxy-5-methyl-)
- 529-61-3(Euxanthone)
- 13379-35-6(Gentisein-3,7-dimethylether)
- 57615-53-9(9H-Xanthen-9-one, 1,3-dimethoxy-6-methyl-)
- 842-51-3(9H-Xanthen-9-one, 2,6-dimethoxy-)
- 3722-54-1(Gentisein trimethylether)
- 529-49-7(9H-Xanthen-9-one,1,3,7-trihydroxy-)
- 61234-48-8(9H-Xanthen-9-one, 2,6-dihydroxy-5-methyl-)
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